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Compound of Interest

Compound Name: Methyl margarate

Cat. No.: B153840 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides a comprehensive, step-by-step guide for the proper

disposal of methyl margarate (also known as methyl heptadecanoate), a fatty acid methyl

ester commonly used in various research applications.

Immediate Safety and Handling Precautions
While methyl margarate is not classified as a hazardous substance under the Globally

Harmonized System (GHS) and OSHA 29 CFR 1910.1200, it is crucial to adhere to standard

laboratory safety protocols.[1][2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling methyl margarate to avoid contact with skin

and eyes.[1][4]

Ventilation: Use in a well-ventilated area to minimize inhalation of any dust or vapors.[1][5]

Storage: Store in a tightly closed container in a cool, dry place away from strong oxidizing

agents and strong acids.[1]

Spills: In the event of a spill, sweep up the solid material, avoiding dust formation, and place

it into a suitable container for disposal.[1] For larger spills, cover with an inert absorbent

material before collection.[5]
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Chemical and Physical Properties
A summary of the key quantitative data for methyl margarate is provided in the table below.

Property Value

CAS Number 1731-92-6

Molecular Formula C18H36O2

Molecular Weight 284.48 g/mol

Melting Point 29 - 30 °C (84.2 - 86 °F)

Boiling Point 152 - 153 °C (305.6 - 307.4 °F)

(Source: Fisher Scientific Safety Data Sheet)[1]

Step-by-Step Disposal Protocol
The disposal of methyl margarate is straightforward due to its non-hazardous nature.

However, it is imperative to consult and comply with all local, state, and federal regulations.[4]

[5]

Step 1: Waste Characterization

Determine if the methyl margarate waste is pure or mixed with other substances.

If mixed with hazardous solvents or other regulated chemicals, the entire mixture must be

treated as hazardous waste and disposed of accordingly.

Step 2: Containerization

Place the waste methyl margarate in a clearly labeled, sealed, and chemically compatible

container.[6]

The label should include the chemical name ("Methyl Margarate" or "Methyl

Heptadecanoate"), the quantity, and the date of accumulation.

Step 3: Storage and Accumulation
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Store the waste container in a designated satellite accumulation area within the laboratory.[7]

[8]

Ensure the storage area is away from incompatible materials.[8]

Step 4: Disposal

For small quantities of pure methyl margarate: Some regulations may permit disposal with

regular laboratory or household waste.[3] Always verify with your institution's Environmental

Health and Safety (EHS) department before proceeding.

For larger quantities or if required by local regulations: Arrange for pickup and disposal

through your institution's licensed chemical waste contractor.[9]

Decision-Making Workflow for Disposal
The following diagram illustrates the logical steps to determine the appropriate disposal route

for methyl margarate.
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Caption: Disposal decision workflow for methyl margarate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b153840?utm_src=pdf-body-img
https://www.benchchem.com/product/b153840?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these guidelines, laboratory professionals can ensure the safe and compliant

disposal of methyl margarate, contributing to a secure research environment. Always prioritize

consulting your institution's specific waste management policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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